Cas no 1249392-13-9 ((3-chloro-4-fluorophenyl)methyl(propyl)amine)

• Product Name: (3-chloro-4-fluorophenyl)methyl(propyl)amine
• CAS No: 1249392-13-9
• MF: C₁₀H₁₃ClFN
• MW: 201.668325185776
• CID: 5158036
• PubChem ID: 62539083
• Update Time: 2025-05-23

(3-chloro-4-fluorophenyl)methyl(propyl)amine Chemical and Physical Properties

Names and Identifiers

• [(3-Chloro-4-fluorophenyl)methyl](propyl)amine
• n-(3-Chloro-4-fluorobenzyl)propan-1-amine
• Benzenemethanamine, 3-chloro-4-fluoro-N-propyl-
• (3-chloro-4-fluorophenyl)methyl(propyl)amine

• Inchi： 1S/C10H13ClFN/c1-2-5-13-7-8-3-4-10(12)9(11)6-8/h3-4,6,13H,2,5,7H2,1H3
• InChI Key： QAMCIIAMUAJTNC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CNCCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• XLogP3: 2.9
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3-chloro-4-fluorophenyl)methyl(propyl)amine

Introducing (3-chloro-4-fluorophenyl)methyl(propyl)amine and Its Significance in Modern Chemical Research

Compound with the CAS number 1249392-13-9 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The product name, (3-chloro-4-fluorophenyl)methyl(propyl)amine, provides a detailed insight into its structural and functional attributes. This compound, characterized by its unique aromatic ring system and substituents, has opened new avenues in the development of innovative therapeutic agents.

The structural motif of (3-chloro-4-fluorophenyl)methyl(propyl)amine consists of a phenyl ring substituted with both chlorine and fluorine atoms at the 3rd and 4th positions, respectively. This specific arrangement of electronegative atoms not only influences the electronic properties of the molecule but also enhances its potential as a building block for more complex pharmacophores. The presence of a propylamine side chain further adds to its versatility, allowing for diverse chemical modifications and functionalizations.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological pathways associated with various diseases. The (3-chloro-4-fluorophenyl)methyl(propyl)amine molecule, with its unique structural features, has emerged as a promising candidate in this regard. Studies have shown that such compounds can interact with specific targets in the body, potentially leading to the development of new treatments for conditions ranging from cancer to neurological disorders.

One of the most intriguing aspects of (3-chloro-4-fluorophenyl)methyl(propyl)amine is its ability to serve as a scaffold for drug discovery. Researchers have leveraged its structural framework to design molecules that exhibit enhanced binding affinity and selectivity towards disease-causing proteins. For instance, recent studies have demonstrated that derivatives of this compound can inhibit the activity of kinases, which are enzymes involved in cell signaling pathways implicated in cancer progression.

The role of fluorine atoms in pharmaceuticals is well-documented, with their ability to improve metabolic stability and binding affinity. In the context of (3-chloro-4-fluorophenyl)methyl(propyl)amine, the fluorine atom at the 4th position of the phenyl ring contributes to these properties, making it an attractive candidate for further exploration. Additionally, the chlorine substituent can serve as a handle for further chemical modifications, allowing researchers to fine-tune the pharmacological profile of the compound.

Advances in computational chemistry have also played a crucial role in understanding the potential of (3-chloro-4-fluorophenyl)methyl(propyl)amine. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the molecular level. These simulations have helped researchers predict binding modes and optimize lead structures, thereby accelerating the drug discovery process.

The synthesis of complex molecules like (3-chloro-4-fluorophenyl)methyl(propyl)amine requires sophisticated synthetic methodologies. Recent innovations in organic chemistry have enabled more efficient and scalable production processes for such compounds. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the aromatic core of this molecule. These advances have not only improved yield but also reduced costs, making it more feasible to pursue large-scale investigations.

Ongoing clinical trials are exploring the therapeutic potential of compounds derived from similar scaffolds. While results from these trials are still emerging, preliminary data suggest that molecules like (3-chloro-4-fluorophenyl)methyl(propyl)amine could offer significant benefits in treating various diseases. The combination of computational modeling, synthetic chemistry, and preclinical studies has created a robust framework for evaluating their efficacy and safety profiles.

The future prospects for (3-chloro-4-fluorophenyl)methyl(propyl)amine are promising, with ongoing research aimed at expanding its applications in medicine and beyond. As our understanding of biological systems continues to grow, so does the potential for developing novel therapeutics based on this compound. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in harnessing its full potential.

In conclusion, compound CAS no.1249392-13-9, identified by its product name (3-chloro-4-fluorophenyl)methyl(propyl)amine, represents a significant advancement in chemical research. Its unique structure and functional properties make it a valuable tool for developing innovative therapeutic agents. With continued research and development, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.